Cas no 648920-20-1 (Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-)
![Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- structure](https://www.kuujia.com/scimg/cas/648920-20-1x300.png)
648920-20-1 structure
Product Name:Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
CAS No:648920-20-1
Molecular Formula:C23H25FN4O3S
Molecular Weight:456.533007383347
CID:412379
Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- Properties
Names and Identifiers
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- Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
- Acetamide, N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
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- InChIKey: OWQQDFRWTNEDDK-OYKVQYDMSA-N
- Inchi: 1S/C23H25FN4O3S/c1-15(29)26-13-18-14-28(23(30)31-18)17-4-5-21(20(24)11-17)27-8-6-16(7-9-27)19(12-25)22-3-2-10-32-22/h2-5,10-11,16,18-19H,6-9,13-14H2,1H3,(H,26,29)/t18-,19?/m0/s1
- SMILES: C(NC[C@@H]1OC(=O)N(C2=CC=C(N3CCC(C(C#N)C4SC=CC=4)CC3)C(F)=C2)C1)(=O)C
Computed Properties
- Exact Mass: 456.16335
Experimental Properties
- PSA: 85.67
- Boiling Point: 704.9±60.0 °C(Predicted)
- pka: 15.53±0.46(Predicted)
- Density: 1.317±0.06 g/cm3(Predicted)
Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]- Related Literature
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Mrinmoy Ghosh,Nayim Sepay,Corrado Rizzoli,Chandan Kumar Ghosh,Abhijit Banerjee,Sandip Saha New J. Chem., 2021,45, 2995-3006
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Jose Muñoz,Núria Crivillers,Bart Jan Ravoo,Marta Mas-Torrent Nanoscale, 2020,12, 9884-9889
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4. Front cover
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Shanlong Li,Chunyang Yu,Yongfeng Zhou Phys. Chem. Chem. Phys., 2020,22, 24934-24942
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Abdul Majid RSC Adv., 2015,5, 72592-72600
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7. Influence of realistic wearing on the morphology and release of silver nanomaterials from textiles†Vincent Gagnon,Hardiljeet K. Boparai,Michelle Nearing,Denis M. O'Carroll,Kela P. Weber Environ. Sci.: Nano, 2019,6, 411-424
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Atsushi Kato,Izumi Nakagome,Shinpei Nakagawa,Kyoko Kinami,Isao Adachi,Sarah F. Jenkinson,Jérôme Désiré,Yves Blériot,Robert J. Nash,George W. J. Fleet,Shuichi Hirono Org. Biomol. Chem., 2017,15, 9297-9304
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9. The enzyme-instructed assembly of the core of yeast prion Sup35 to form supramolecular hydrogels†Dan Yuan,Junfeng Shi,Xuewen Du,Yibing Huang,Yuan Gao,Abdulgader A. Baoum,Bing Xu J. Mater. Chem. B, 2016,4, 1318-1323
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Xiaolin Zheng Polym. Chem., 2015,6, 6637-6643
648920-20-1 (Acetamide,N-[[(5S)-3-[4-[4-(cyano-2-thienylmethyl)-1-piperidinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-) Related Products
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